Cas no 68189-20-8 (2-tert-butyl-3,6-xylenol)

• Product Name: 2-tert-butyl-3,6-xylenol
• CAS No: 68189-20-8
• Molecular Formula: C₁₂H₁₈O
• Molecular Weight: 178.27072
• CID: 969446
• PubChem ID: 109706

2-tert-butyl-3,6-xylenol Properties

Names and Identifiers

• 2-tert-butyl-3,6-xylenol
• 2-tert-butyl-3,6-dimethylphenol
• Phenol, 2-(1,1-dimethylethyl)-3,6-dimethyl-
• EINECS 269-179-2
• 68189-20-8
• 6-t-butyl-2,5-xylenol
• DTXSID9071214
• SCHEMBL394653
• NS00036463
• PJDIFJZYWQETDT-UHFFFAOYSA-N

• InChIKey： PJDIFJZYWQETDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-8-6-7-9(2)11(13)10(8)12(3,4)5/h6-7,13H,1-5H3
• SMILES： CC1=C(C(=C(C=C1)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.135765193g/mol
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols